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Compound of Interest

Compound Name: 3-Amino-6-methylpyridin-2-ol

Cat. No.: B112726

A comprehensive technical guide on 3-Amino-6-methylpyridin-2-ol, prepared for researchers,
scientists, and professionals in drug development. This document provides in-depth information
on its chemical properties, structure, and synthesis, with a focus on its relevance in scientific
research.

Core Compound Information

3-Amino-6-methylpyridin-2-ol is a substituted pyridine derivative. The pyridine ring is a
common scaffold in medicinal chemistry due to its presence in various biologically active
compounds.[1] Derivatives of 3-aminopyridin-2(1H)-one are noted for their potential as
biologically active compounds, exhibiting properties such as antiradical and cytoprotective
activities.[2]

Chemical Structure and CAS Number

The definitive identifier for 3-Amino-6-methylpyridin-2-ol is its CAS number.

CAS Number: 52334-79-9[3][4][5]

Molecular Formula: C6H8N20[3][4]

Molecular Weight: 124.14 g/mol [3][4][5]

Canonical SMILES: CC1=CC=C(C(=O)N1)NI[6]
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A hydrochloride salt of this compound is also available, with the CAS number 1257665-17-0.[6]
[7]

Caption: Chemical structure of 3-Amino-6-methylpyridin-2-ol.

Physicochemical Properties

A summary of key physicochemical data for related aminopyridine compounds is presented
below. Data for the specific title compound is limited; therefore, properties of structurally similar
molecules are provided for context.

2-Amino-6- 3-Amino-2- 6-Methylpyridin-2-
Property L L
methylpyridine methylpyridine ol
CAS Number 1824-81-3[8][9][10] 3430-10-2[11] 3279-76-3
Molecular Formula C6H8N2[9] C6H8N2[11] C6H7NO
Molecular Weight 108.14 g/mol [8][9] 108.14 g/mol [11] 109.13 g/mol [12]
Melting Point 40-44 °C[8][9] - 164-167 °C
Boiling Point 208-209 °C[8]
Yellow Crystalline )
Appearance Solid

Solid[9]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Amino-6-methylpyridin-
2-ol is not readily available in the cited literature, a general synthetic route has been noted.

Synthesis from 6-Hydroxy-5-nitro-2-picoline

One of the known synthetic pathways to produce 3-Amino-6-methylpyridin-2-ol involves the
reduction of the nitro group of 6-Hydroxy-5-nitro-2-picoline.[5] This is a common method for
introducing an amino group onto an aromatic ring.

General Experimental Protocol (Hypothetical Reduction):
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 Dissolution: The starting material, 6-Hydroxy-5-nitro-2-picoline, is dissolved in a suitable
solvent such as ethanol or acetic acid.

o Catalyst Addition: A hydrogenation catalyst, typically palladium on carbon (Pd/C), is added to

the mixture.

o Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere, often under
pressure, and stirred at room temperature or with gentle heating.

» Monitoring: The progress of the reaction is monitored by techniques like Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up: Upon completion, the catalyst is removed by filtration. The solvent is then
evaporated under reduced pressure.

 Purification: The crude product is purified, commonly through recrystallization or column
chromatography, to yield the final 3-Amino-6-methylpyridin-2-ol.

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-Amino-6-methylpyridin-2-ol.

Applications in Drug Development and Research

Aminopyridine scaffolds are of significant interest in medicinal chemistry and drug discovery.
[13] They serve as crucial intermediates and building blocks for synthesizing a wide range of
pharmaceutical compounds.[14][15]

Potential Therapeutic Areas:

e Oncology: Certain aminopyridine and aminopyrimidine derivatives have been designed as
selective inhibitors of Fibroblast Growth Factor Receptor 4 (FGFR4), which is a target in
hepatocellular carcinoma.[16]
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 Inflammatory Conditions: Analogues of 2-amino-4-methylpyridine have been synthesized
and evaluated as potential inhibitors of inducible nitric oxide synthase (iNOS), an enzyme
involved in inflammatory processes.[17]

o Neurological Disorders: Research into 3-Amino-6-methoxy-2-methylpyridine suggests its
utility as an intermediate in developing pharmaceuticals for neurological conditions.[14][15]

 Antiviral and Antimicrobial Agents: Some derivatives of 3-aminopyridin-2(1H)-one have
demonstrated antiviral activity.[2] The broader class of aminopyridines is also explored for
activity against neglected tropical diseases.[13]

Research Applications of Aminopyridine Scaffolds

3-Amino-6-methylpyridin-2- ol
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Caption: Key areas of research involving aminopyridine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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